Cas no 175201-86-2 (3-Chloro-4-(methylsulfonyl)thiophene-2-carboxylic acid)

• Product Name: 3-Chloro-4-(methylsulfonyl)thiophene-2-carboxylic acid
• CAS No: 175201-86-2
• MF: C₆H₅ClO₄S₂
• MW: 240.684498548508
• MDL: MFCD00067947
• CID: 135494
• PubChem ID: 2735776
• Update Time: 2025-04-19

3-Chloro-4-(methylsulfonyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(methylsulfonyl)thiophene-2-carboxylic acid
• 2-Thiophenecarboxylicacid, 3-chloro-4-(methylsulfonyl)-
• 3-chloro-4-methylsulfonylthiophene-2-carboxylic acid
• 3-chloro-4-(methylsulphonyl)thiophene-2-carboxylic acid
• HMS554E22
• BUTTPARK 46\04-38
• 3-Chloro-4-(methylsulfonyl)thiophene-2-carboxylic
• 3-chloro-4-methanesulfonylthiophene-2-carboxylic acid
• 5-Carboxy-4-chlorothien-3-yl methyl sulphone, 2-Carbonyl-3-chloro-4-(methylsulphonyl)thiophene
• CCG-40895
• 3-chloranyl-4-methylsulfonyl-thiophene-2-carboxylic acid
• AKOS015912383
• 175201-86-2
• FT-0615370
• A811820
• MFCD00067947
• 2-Thiophenecarboxylic acid, 3-chloro-4-(methylsulfonyl)-
• 3-chloro-4-methylsulfonyl-2-thiophenecarboxylic acid
• SR-01000631003-1
• CS-0328523
• W-206150
• 2-Thiophenecarboxylicacid,3-chloro-4-(methylsulfonyl)-
• AS-9282
• Maybridge1_004510
• 3-chloro-4-(methylsulfonyl)thiophene-2-carboxylic acid, AldrichCPR
• DTXSID00370937
• SCHEMBL1327549

• MDL： MFCD00067947
• Inchi： 1S/C6H5ClO4S2/c1-13(10,11)3-2-12-5(4(3)7)6(8)9/h2H,1H3,(H,8,9)
• InChI Key： JHEWQNWRWAMWIV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)SC=C1S(C)(=O)=O

Computed Properties

• Exact Mass: 239.93200
• Monoisotopic Mass: 239.932
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.657
• Boiling Point: 496°Cat760mmHg
• Flash Point: 253.8°C
• Refractive Index: 1.596
• PSA: 108.06000
• LogP: 2.58400
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-Chloro-4-(methylsulfonyl)thiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids